3-Amino-5-(4-chloro-3-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-amino-5-(4-chloro-3-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H12ClNO2/c1-8-4-9(2-3-13(8)15)10-5-11(14(17)18)7-12(16)6-10/h2-7H,16H2,1H3,(H,17,18)
• InChI Key: UORBIIUMARRKSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC(=C2)N)C(=O)O)Cl
• Molecular Formula: C14H12ClNO2
• DSSTOX Substance ID: DTXSID60690385
• Molecular Weight: 261.70 g/mol
• CAS RN: 1262007-42-0

Description

3-Amino-5-(4-chloro-3-methylphenyl)benzoic acid, abbreviated as AMC, is an important organic compound used in various scientific research applications. It is a white crystalline solid, soluble in water and ethanol, with a molar mass of 273.6 g/mol. AMC is synthesized from para-chloro-benzoic acid and 3-amino-5-methylphenol via a series of reactions. It is widely used in the fields of biochemistry, pharmacology and medicinal chemistry due to its unique properties.

Mechanism of Action

AMC acts as a substrate for various enzymes and as a ligand in receptor binding assays. In the case of enzymes, AMC is converted into a product by the enzyme’s catalytic activity. In the case of receptor binding assays, AMC binds to the receptor and modulates the receptor’s activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of AMC depend on the specific application. For example, when used as a substrate for enzymes, AMC is converted into a product by the enzyme’s catalytic activity, which can then have various biochemical and physiological effects. When used as a ligand in receptor binding assays, AMC binds to the receptor and modulates the receptor’s activity, which can also have various biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of using AMC in laboratory experiments is its availability and low cost. It is also relatively easy to synthesize and can be used in a wide range of applications. The main limitation of using AMC is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

The potential future directions for the use of AMC include further research into its biochemical and physiological effects, as well as the development of new applications for its use. Additionally, further research could be conducted into the synthesis of new derivatives of AMC, which could have different properties and applications. Finally, further research could be conducted into the use of AMC as a drug or pharmaceutical, as well as its potential use in medical treatments.

Synthesis Methods

The synthesis of AMC involves two steps. The first step is the reaction of para-chloro-benzoic acid with 3-amino-5-methylphenol in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction results in the formation of an intermediate compound, which is then reacted with a reducing agent such as sodium borohydride or lithium aluminum hydride to form AMC.

Scientific Research Applications

AMC has a wide range of applications in scientific research. It is commonly used as a substrate for various enzymes, such as cytochrome P450, to study their catalytic activity. It is also used as a ligand in receptor binding assays to study the affinity of ligands for their receptors. AMC is also used in the synthesis of various organic compounds, such as amino acids and peptides, as well as in the synthesis of drugs and pharmaceuticals.